2-(3,4-dichlorophenyl)cyclobutan-1-one
Overview
Description
2-(3,4-Dichlorophenyl)cyclobutan-1-one (DCPCB-1) is a cyclic organic compound with a wide range of applications in the scientific and industrial fields. It is a cyclic ketone containing two chlorine atoms in its structure, and is a derivative of cyclobutane. DCPCB-1 is used in a variety of research and industrial applications, including organic synthesis, pharmaceuticals, and materials science.
Scientific Research Applications
2-(3,4-dichlorophenyl)cyclobutan-1-one is widely used in scientific research due to its unique chemical properties. It is used as a reagent in organic synthesis, as a starting material for the synthesis of other compounds, and as a catalyst for a variety of reactions. It has also been used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs and antibiotics. In addition, 2-(3,4-dichlorophenyl)cyclobutan-1-one has been used in the synthesis of polymers materials, pigments, and other materials for industrial applications.
Mechanism of Action
The mechanism of action of 2-(3,4-dichlorophenyl)cyclobutan-1-one is not well understood. However, it is believed that the chlorine atoms in the molecule act as electron-withdrawing groups, which increase the reactivity of the molecule and allow it to act as a catalyst for certain reactions. This increased reactivity is due to the increased electron density on the chlorine atoms, which allows them to interact more strongly with other molecules.
Biochemical and Physiological Effects
2-(3,4-dichlorophenyl)cyclobutan-1-one has not been studied extensively for its biochemical and physiological effects. However, it is believed to be non-toxic, and has not been known to cause any adverse effects in humans or animals.
Advantages and Limitations for Lab Experiments
2-(3,4-dichlorophenyl)cyclobutan-1-one has several advantages and limitations when used in laboratory experiments. It is a relatively inexpensive reagent, and is widely available. In addition, it is easy to use and has a wide range of applications. However, its reactivity can be unpredictable, and it is not always suitable for certain types of reactions.
Future Directions
2-(3,4-dichlorophenyl)cyclobutan-1-one has a wide range of potential applications in the scientific and industrial fields. In the future, it may be used in the synthesis of new pharmaceuticals, polymers materials, and other materials. It may also be used as a catalyst for a variety of reactions, and may be used as a starting material for the synthesis of other compounds. Additionally, further research into the mechanism of action of 2-(3,4-dichlorophenyl)cyclobutan-1-one may lead to a better understanding of its properties and potential applications.
Synthesis Methods
2-(3,4-dichlorophenyl)cyclobutan-1-one can be synthesized using several different methods. The most common method is the reaction of 3,4-dichlorobenzoyl chloride with cyclobutanol in the presence of an acid catalyst. This reaction is generally carried out at a temperature of 100-110°C, and yields 2-(3,4-dichlorophenyl)cyclobutan-1-one in yields of up to 80%. Other methods for the synthesis of 2-(3,4-dichlorophenyl)cyclobutan-1-one include the reaction of 3,4-dichlorobenzaldehyde with cyclobutanol, and the reaction of 3,4-dichlorobenzyl bromide with cyclobutanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3,4-dichlorophenyl)cyclobutan-1-one involves the reaction of 3,4-dichlorobenzaldehyde with cyclobutanone in the presence of a suitable catalyst.", "Starting Materials": [ "3,4-dichlorobenzaldehyde", "cyclobutanone", "catalyst" ], "Reaction": [ "Step 1: Dissolve 3,4-dichlorobenzaldehyde (1.0 equiv) and cyclobutanone (1.2 equiv) in a suitable solvent such as ethanol or methanol.", "Step 2: Add a catalytic amount of a suitable catalyst such as p-toluenesulfonic acid or trifluoroacetic acid to the reaction mixture.", "Step 3: Heat the reaction mixture at reflux temperature for several hours until the reaction is complete.", "Step 4: Cool the reaction mixture and extract the product with a suitable organic solvent such as diethyl ether or dichloromethane.", "Step 5: Purify the product by recrystallization or column chromatography to obtain 2-(3,4-dichlorophenyl)cyclobutan-1-one as a white solid." ] } | |
CAS RN |
2203331-86-4 |
Product Name |
2-(3,4-dichlorophenyl)cyclobutan-1-one |
Molecular Formula |
C10H8Cl2O |
Molecular Weight |
215.1 |
Purity |
95 |
Origin of Product |
United States |
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